Cas no 1807247-73-9 (Ethyl 3-cyano-5-methoxy-4-nitrobenzoate)

• Product Name: Ethyl 3-cyano-5-methoxy-4-nitrobenzoate
• CAS No: 1807247-73-9
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4955338
• Update Time: 2025-07-21

Ethyl 3-cyano-5-methoxy-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-methoxy-4-nitrobenzoate

• Inchi： 1S/C11H10N2O5/c1-3-18-11(14)7-4-8(6-12)10(13(15)16)9(5-7)17-2/h4-5H,3H2,1-2H3
• InChI Key： HGRXYYLVWOWROI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OCC)C=C(C#N)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-cyano-5-methoxy-4-nitrobenzoate

Comprehensive Overview of Ethyl 3-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1807247-73-9)

Ethyl 3-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1807247-73-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methoxy substituent, and nitro functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science, aligning with the growing demand for novel bioactive molecules.

The compound’s CAS number 1807247-73-9 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. With the rise of AI-driven drug discovery and green chemistry, Ethyl 3-cyano-5-methoxy-4-nitrobenzoate has garnered attention for its role in optimizing synthetic routes and reducing environmental impact. Searches for "nitrobenzoate derivatives in pharmaceuticals" or "cyano-substituted benzoate synthesis" reflect its relevance in contemporary research.

From a structural perspective, the methoxy group enhances solubility, while the nitro group offers reactivity for further functionalization. This versatility is pivotal for designing high-performance materials and bioactive compounds. Recent trends in sustainable chemistry have also spotlighted derivatives like Ethyl 3-cyano-5-methoxy-4-nitrobenzoate as candidates for catalysis and biodegradable polymer development.

In analytical applications, the compound’s UV absorption properties make it suitable for spectroscopic studies, a topic frequently searched in academic circles. Additionally, its stability under controlled conditions aligns with industrial needs for long-term storage and handling safety. Discussions around "safe handling of nitroaromatics" and "benzoate ester applications" further underscore its practical significance.

As the scientific community explores structure-activity relationships (SAR), Ethyl 3-cyano-5-methoxy-4-nitrobenzoate continues to serve as a model for studying electronic effects and steric interactions. Its integration into high-throughput screening platforms highlights its role in accelerating drug candidate identification. This aligns with the surge in searches for "small molecule libraries" and "fragment-based drug design."

In summary, Ethyl 3-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1807247-73-9) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, from pharmaceutical intermediates to material science, position it as a compound of enduring interest in both academic and industrial settings.